Methyl 1,4,5-trimethylimidazole-2-carboxylate
Overview
Description
Methyl 1,4,5-trimethylimidazole-2-carboxylate (MTIC) is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of the naturally occurring amino acid histidine and is commonly used as a reagent in chemical synthesis.
Mechanism of Action
The mechanism of action of Methyl 1,4,5-trimethylimidazole-2-carboxylate is not fully understood, but it is believed to act as a nucleophile in various chemical reactions. It has been shown to react with a variety of electrophilic compounds, including aldehydes, ketones, and epoxides.
Biochemical and Physiological Effects:
Methyl 1,4,5-trimethylimidazole-2-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, and may also have potential as an anti-inflammatory agent. Additionally, it has been shown to have potential as a treatment for certain types of cancer.
Advantages and Limitations for Lab Experiments
Methyl 1,4,5-trimethylimidazole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is readily available from commercial suppliers. Additionally, it has been shown to be relatively stable under a variety of conditions, making it a useful reagent for a variety of experiments. However, it is important to note that Methyl 1,4,5-trimethylimidazole-2-carboxylate can be toxic in high doses, and should be handled with care.
Future Directions
There are several potential future directions for research involving Methyl 1,4,5-trimethylimidazole-2-carboxylate. One area of interest is its potential use as a treatment for cancer. Additionally, further studies could be conducted to better understand its mechanism of action, and to explore its potential applications in other fields such as materials science and biochemistry.
Synthesis Methods
The synthesis of Methyl 1,4,5-trimethylimidazole-2-carboxylate can be achieved through a multi-step process involving the reaction of histidine with various reagents. One common method involves the use of methyl iodide and triethylamine to form the desired product.
Scientific Research Applications
Methyl 1,4,5-trimethylimidazole-2-carboxylate has been widely used in scientific research due to its unique properties. It has been shown to have potential applications in the fields of medicine, biochemistry, and materials science.
properties
IUPAC Name |
methyl 1,4,5-trimethylimidazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-5-6(2)10(3)7(9-5)8(11)12-4/h1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBJOMSHOQVJNKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C(=N1)C(=O)OC)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1,4,5-trimethyl-1H-imidazole-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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